Cas no 1003650-91-6 (3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]-)

• Product Name: 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]-
• CAS No: 1003650-91-6
• MF: C₁₃H₁₀BrClN₂O
• MW: 325.588301181793
• MDL: MFCD07953306
• CID: 5156109
• Update Time: 2025-10-22

3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]-

• MDL： MFCD07953306
• Inchi： 1S/C13H10BrClN2O/c14-11-5-10(7-16-8-11)13(18)17-6-9-2-1-3-12(15)4-9/h1-5,7-8H,6H2,(H,17,18)
• InChI Key： LPROUVICDDFXFF-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C=C1C(NCC1=CC=CC(Cl)=C1)=O

Additional information on 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]-

Recent Advances in the Study of 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- (CAS: 1003650-91-6)

The compound 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- (CAS: 1003650-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridine and benzylamide structure, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its synthesis, optimization, and evaluation in various biological assays, providing valuable insights into its pharmacological properties.

One of the key areas of interest is the compound's role as a modulator of specific protein targets. Studies have demonstrated that 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- exhibits inhibitory activity against certain kinases, which are critical in signaling pathways associated with diseases such as cancer and inflammatory disorders. The compound's ability to selectively bind to these kinases makes it a promising candidate for further development. Recent publications have highlighted its efficacy in preclinical models, showing significant reduction in tumor growth and inflammation markers.

In addition to its kinase inhibitory properties, the compound has also been investigated for its potential in addressing neurodegenerative diseases. Preliminary data suggest that it may interact with enzymes involved in protein misfolding and aggregation, processes implicated in conditions like Alzheimer's and Parkinson's diseases. These findings open new avenues for research into the therapeutic applications of 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- beyond oncology and inflammation.

The synthesis and structural optimization of this compound have also been a focus of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring derivatives to enhance its pharmacological profile. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, providing a foundation for the design of more potent and selective analogs. These advancements are crucial for the compound's progression into clinical trials.

Despite these promising developments, challenges remain in the development of 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are employing advanced techniques such as computational modeling and high-throughput screening to optimize the compound's properties and minimize adverse effects.

In conclusion, 3-Pyridinecarboxamide, 5-bromo-N-[(3-chlorophenyl)methyl]- (CAS: 1003650-91-6) represents a promising molecule with diverse therapeutic potential. Its recent advancements in synthesis, biological evaluation, and mechanistic understanding underscore its significance in chemical biology and drug discovery. Continued research and development efforts are expected to further elucidate its applications and bring it closer to clinical use.